Cas no 61485-11-8 (1-Pentanone, 1-(2-aminophenyl)-)

1-Pentanone, 1-(2-aminophenyl)- structure
61485-11-8 structure
Product Name:1-Pentanone, 1-(2-aminophenyl)-
CAS No:61485-11-8
MF:C11H15NO
MW:177.242902994156
CID:477695
PubChem ID:12297608
Update Time:2025-04-19

1-Pentanone, 1-(2-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone, 1-(2-aminophenyl)-
    • 1-(2-aminophenyl)pentan-1-one
    • QXADQQOKBGTSRV-UHFFFAOYSA-N
    • AKOS014158223
    • 61485-11-8
    • DTXSID50485828
    • SCHEMBL1207100
    • Inchi: 1S/C11H15NO/c1-2-3-8-11(13)9-6-4-5-7-10(9)12/h4-7H,2-3,8,12H2,1H3
    • InChI Key: QXADQQOKBGTSRV-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1N)CCCC

Computed Properties

  • Exact Mass: 177.11545
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09

1-Pentanone, 1-(2-aminophenyl)- Related Literature

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